Cas no 210304-20-4 (1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-(ethoxymethyl)-)

1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-(ethoxymethyl)- structure
210304-20-4 structure
Product Name:1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-(ethoxymethyl)-
CAS No:210304-20-4
MF:C17H23N5O
MW:313.397423028946
CID:1397915
PubChem ID:18783953
Update Time:2025-04-20

1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-c]quinoline-1-butanamine, 4-amino-2-(ethoxymethyl)-
    • EX-A4422
    • 1-(4-aminobutyl)-2-(ethoxymethyl)imidazo[4,5-c]quinolin-4-amine
    • SCHEMBL2744543
    • TLR7/8 agonist
    • GLXC-25831
    • TLR7/8 agonist 39
    • 210304-20-4
    • FBFJOZZTIXSPPR-UHFFFAOYSA-N
    • 1-(4-aminobutyl)-2-ethoxymethyl-1H-imidazo[4,5-c]quinolin-4-amine
    • Inchi: 1S/C17H23N5O/c1-2-23-11-14-21-15-16(22(14)10-6-5-9-18)12-7-3-4-8-13(12)20-17(15)19/h3-4,7-8H,2,5-6,9-11,18H2,1H3,(H2,19,20)
    • InChI Key: FBFJOZZTIXSPPR-UHFFFAOYSA-N
    • SMILES: O(CC)CC1=NC2C(N)=NC3C=CC=CC=3C=2N1CCCCN

Computed Properties

  • Exact Mass: 313.19049
  • Monoisotopic Mass: 313.19026037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 92Ų

Experimental Properties

  • PSA: 91.98
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